Cas no 2172207-70-2 (2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran)

• Product Name: 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran
• CAS No: 2172207-70-2
• MF: C₁₂H₁₉BrOS
• MW: 291.247661828995
• CID: 6571085
• PubChem ID: 165533193
• Update Time: 2025-10-30

2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran Chemical and Physical Properties

Names and Identifiers

• 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran
• EN300-1290171
• 2-({[2-(bromomethyl)butyl]sulfanyl}methyl)-5-ethylfuran
• 2172207-70-2

• Inchi： 1S/C12H19BrOS/c1-3-10(7-13)8-15-9-12-6-5-11(4-2)14-12/h5-6,10H,3-4,7-9H2,1-2H3
• InChI Key： FGCLXTUPHZHQEI-UHFFFAOYSA-N
• SMILES： BrCC(CSCC1=CC=C(CC)O1)CC

Computed Properties

• Exact Mass: 290.03400g/mol
• Monoisotopic Mass: 290.03400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran

Professional Introduction to Compound with CAS No. 2172207-70-2 and Product Name: 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran

The compound with the CAS number 2172207-70-2 and the product name 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a bromomethyl group and an ethylfuran moiety in its molecular structure suggests a versatile reactivity that could be exploited for synthesizing novel bioactive molecules.

Recent research in the domain of organic synthesis has highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The sulfanyl group in this molecule, specifically positioned as part of a methyl-2-(bromomethyl)butylsulfanyl side chain, contributes to the compound's overall chemical properties. Sulfanyl groups are known for their ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which are crucial for drug design and development.

The 5-ethylfuran component of the molecule adds another layer of complexity and functionality. Furan derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The ethyl substituent at the 5-position of the furan ring may influence the electronic properties of the ring, thereby modulating its reactivity and biological activity. This makes 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran a promising candidate for further investigation in drug discovery.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are essential steps toward developing new therapeutic agents. The bromomethyl group in the molecule serves as a reactive handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is required to achieve desired biological outcomes.

Recent advancements in synthetic methodologies have enabled the efficient preparation of sulfanyl-containing compounds like 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing complex molecular frameworks with high precision. These methods not only improve yield and purity but also allow for the introduction of diverse functional groups, making them indispensable tools in modern drug development.

The potential biological activity of 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran has not yet been fully explored, but its structural features suggest several possible applications. For instance, the sulfanyl group could interact with biological targets such as enzymes or receptors, while the furan ring might enhance solubility or bioavailability. Further studies are needed to elucidate its pharmacological profile and to identify potential therapeutic uses.

Computational chemistry has also played a pivotal role in understanding the properties of this compound. Molecular modeling techniques can predict how 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran interacts with biological targets at the atomic level. These insights can guide experimental design and help optimize synthetic routes for improved efficacy and reduced toxicity. The integration of computational methods with experimental approaches represents a powerful strategy for accelerating drug discovery processes.

In conclusion, 2-({2-(bromomethyl)butylsulfanyl}methyl)-5-ethylfuran (CAS No. 2172207-70-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new applications for sulfanyl-containing compounds and furan derivatives, compounds like this one are likely to play an increasingly important role in medicine.